N-(5-Amino-2-fluorophenyl)-2-methoxybenzamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H13FN2O2/c1-19-13-5-3-2-4-10(13)14(18)17-12-8-9(16)6-7-11(12)15/h2-8H,16H2,1H3,(H,17,18)
• InChI Key: BFBQUGXPWQUVDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)N)F
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

N-(5-Amino-2-fluorophenyl)-2-methoxybenzamide, also known as NFMB, is a synthetic compound that has been extensively studied for its potential applications in medicinal chemistry and biochemistry. NFMB has been found to possess a variety of useful properties, including high solubility, low cytotoxicity, and a range of biological activities. It has been used in a wide variety of research applications, including the synthesis of novel drugs, the study of enzyme inhibitors, and the analysis of biochemical pathways.

Scientific Research Applications

Radiosynthesis and Imaging Applications

• Radiosynthesis of Ligands for 5HT2A Receptors : N-(5-Amino-2-fluorophenyl)-2-methoxybenzamide derivatives have been used in the synthesis of radiolabeled ligands for serotonin 5HT2A receptors. These ligands are potential tracers for positron emission tomography (PET) imaging, contributing to the study of serotonergic neurotransmission in the brain (Terrière et al., 1997); (Mertens et al., 1994).

• Development of Radiolabeled Antagonists : Studies have explored the development of radiolabeled antagonists like [(18)F]p-MPPF, using similar compounds for PET studies. These antagonists are valuable for researching serotonergic neurotransmission, demonstrating potential in both animal and human studies (Plenevaux et al., 2000).

Molecular Structure and Interaction Studies

• Molecular Structure Analysis : The compound has been utilized in studies analyzing molecular structures and intermolecular interactions. This includes research on the crystal structure and computational modeling to understand the influence of interactions on molecular geometry (Karabulut et al., 2014).

Antiviral Research

• Synthesis and Antiviral Activity : N-Phenylbenzamide derivatives, closely related to N-(5-Amino-2-fluorophenyl)-2-methoxybenzamide, have been synthesized and evaluated for their antiviral activities, specifically against Enterovirus 71. These compounds have shown promising results, indicating potential for the development of new antiviral drugs (Ji et al., 2013).

Neurotransmitter Receptor Studies

• Characterization of SPECT Ligands : The compound has been used in the characterization of SPECT (single-photon emission computed tomography) ligands for neurotransmitter receptors like 5-HT2A, aiding in the understanding of receptor distribution and function in the brain (Catafau et al., 2006).

Physicochemical Property Studies

• Molar Refraction and Polarizability : Studies have focused on understanding the physicochemical properties of similar compounds, such as their molar refraction and polarizability, which are essential for understanding their behavior in biological systems (Sawale et al., 2016).